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Compound of Interest

Compound Name: Cupric acetate monohydrate

Cat. No.: B043907

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the safety data for cupric acetate
monohydrate (CAS No. 6046-93-1), a compound utilized in various research and industrial
applications, including as a catalyst in organic synthesis, a fungicide, and in the manufacturing
of pigments.[1][2] Understanding the hazards and safety protocols associated with this
substance is paramount for ensuring a safe laboratory and manufacturing environment. This
document summarizes key quantitative safety data, outlines experimental methodologies for
toxicity assessment, and provides visual workflows for hazard response.

Quantitative Safety Data

The following tables summarize the key physical, chemical, and toxicological properties of
cupric acetate monohydrate, compiled from various safety data sheets (SDSs).

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula Cu(CHs3C0O0)2-H20 [3]
Molar Mass 199.65 g/mol [4]
Appearance Blue—gr.een or. dark green C5I6]
crystalline solid/powder
Melting Point 115 °C (239 °F) [5161[7]
Decomposition Temperature 240 - 273 °C [3][5][6]
Solubility in Water 72 g/L at 20 °C [31[8]
Density 1.88 g/cm3 at 20 °C [31[6]
5.2 - 5.5 (20 g/L aqueous
PH solution)( o el
Vapor Density 6.8 (vs air)

ble 2: Toxicological

Endpoint Value

Species Method Source(s)

Acute Oral >300 - 2,000

Toxicity (LD50) mg/kg

OECD Guideline
Rat o [3B1[71[10]
420 (or similar)

710 mg/kg Rat [9][11]
Acute Dermal OECD Guideline
o >2,000 mg/kg Rat [3B1[71[10]
Toxicity (LD50) 402
Acute Aquatic Fish
. 193 pg/L (96 h) i [3]
Toxicity (LC50) (unspecified)
0.39 mg/L (96 h) Fathead minnow  US-EPA [71[12]

Table 3: Occupational Exposure Limits
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Jurisdiction Limit Source(s)
California (PEL) 1 mg/m3 [12]
OSHA (Table z-1) No specific limit established [9]

Experimental Protocols for Toxicological
Assessment

The toxicological data presented in the SDSs are typically derived from standardized
experimental protocols, such as those developed by the Organisation for Economic Co-
operation and Development (OECD). These guidelines ensure the reliability and comparability
of safety data.

Acute Oral Toxicity (OECD Guidelines 420, 423, 425)

The assessment of acute oral toxicity, which determines the LD50 value, is conducted following
OECD Test Guidelines 420 (Acute Oral Toxicity - Fixed Dose Procedure), 423 (Acute Oral
Toxicity - Acute Toxic Class Method), or 425 (Acute Oral Toxicity: Up-and-Down Procedure).[13]
These methods have largely replaced the older OECD Guideline 401.[1][14][15]

¢ Principle: A single dose of the substance is administered to a group of fasted rodents
(typically rats) via gavage.[1]

* Methodology: The test generally involves a stepwise procedure where the dose for each
subsequent animal is adjusted based on the outcome of the previously dosed animal. The
animals are observed for a period of at least 14 days for signs of toxicity and mortality.[1] At
the end of the observation period, surviving animals are euthanized and a necropsy is
performed.[1]

o Endpoint: The LD50, the statistically estimated dose that would be lethal to 50% of the test
animals, is determined.

Acute Dermal Toxicity (OECD Guideline 402)

The potential for a substance to cause toxicity through skin contact is evaluated using OECD
Test Guideline 402.[16][17][18][19]
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Principle: A single dose of the test substance is applied to a shaved area of the skin of an
animal (typically a rat) for a 24-hour period.[16][20]

Methodology: The substance is held in contact with the skin using a porous gauze dressing.
[20] The animals are observed for signs of toxicity for at least 14 days.[16] Body weight is
monitored, and a gross necropsy is performed on all animals at the end of the study.[16] A
limit test at a high dose (e.g., 2000 mg/kg) is often performed first to determine if the
substance has low dermal toxicity.[16]

Endpoint: The dermal LD50 is determined, along with observations of any skin reactions or
other signs of systemic toxicity.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

The potential for a substance to cause irritation or damage to the eyes is assessed using
OECD Test Guideline 405.[2][21][22][23][24]

e Principle: A single dose of the test substance is applied to the eye of an experimental animal
(historically the rabbit).[22]

Methodology: A weight-of-evidence analysis, including results from in vitro or ex vivo tests, is
considered before any in vivo testing is performed to minimize animal use.[2][23] If an in vivo
test is necessary, it is typically initiated with a single animal.[2] The eye is examined at
specific intervals (e.g., 1, 24, 48, and 72 hours) after application to score the severity of
ocular reactions such as corneal opacity, iritis, and conjunctival redness and swelling.[24]
The use of analgesics and anesthetics is recommended to minimize animal distress.[2][21]

Endpoint: The test determines if the substance is an eye irritant or corrosive, based on the
severity and reversibility of the observed effects.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

The potential for a substance to cause skin irritation or corrosion is evaluated using OECD Test
Guideline 404.[25][26][27][28][29]

 Principle: The test substance is applied to a small patch of skin on an experimental animal
(typically a rabbit) for a defined period.[27]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.slideshare.net/slideshow/acute-dermal-toxicity402/81654060
https://www.slideshare.net/slideshow/acute-dermal-toxicity402/81654060
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.flashpointsrl.com/app/uploads/2020/07/TestNo405-Acute-Eye-IrritationCorrosion-en.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.flashpointsrl.com/app/uploads/2020/07/TestNo405-Acute-Eye-IrritationCorrosion-en.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://www.episkin.com/Scientific-References/4160
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Methodology: Similar to eye irritation testing, a weight-of-evidence approach is used,
incorporating in vitro data where possible.[25] In the in vivo test, the substance is applied to
the skin for up to 4 hours.[25] The skin is then observed for signs of erythema (redness) and
edema (swelling) at specific time points after patch removal (e.g., 60 minutes, 24, 48, and 72
hours).[27]

» Endpoint: The substance is classified as an irritant or corrosive based on the severity and
persistence of the skin reactions.

Hazard Identification and Response Workflows

The following diagrams, generated using the DOT language, illustrate the logical workflows for
hazard identification, first aid procedures, and accidental release measures for cupric acetate
monohydrate, based on the information provided in the SDSs.
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Cupric Acetate Monohydrate

Signal Word

T
Hazard Pir:mg#ams

Corrosion Environment

T T T
%‘ ¢ GHS Hazard Classiﬁ#aﬁon

H314: Causes severe skin burs and eye damage

H318: Causes serious eye damage H400: Very toxic to aguatic life H410; Very toxic to aquatic life with long lasting effects H411: Toxic to aquatic lfe with long lasting effects

H302: Harmiul if swallowed ‘

N
Rloutes of Exposufe
Y Y Y Y
Skin Contact Ingestion Inhalation Eye Contact
First Aid Actions
4 \ 4 A
Remove contaminated clothing Rinse mouth Move to fresh air Rinse cautiously with water for several minutes

Rinse skin with water/shower Do NOT induce vomiting

Seek Immediate Medical Attention
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Accidental Release / Spill

Personal Precautions ¢ %nvironmental Precautions
Wear appropriate Personal Protective Equipment (PPE) Prevent entry into drains and waterways
Avoid dust formation Contain spillage
Containment and Cleanup

Ensure adequate ventilation Take up mechanically (e.g., sweep or vacuum)

'

Evacuate personnel from area

Use dust-suppression methods if necessary

Collect in suitable, labeled containers for disposal

Dispose of waste according to local regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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